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Compound of Interest

Compound Name: (4-methoxyphenyl) butanoate

CAS No.: 14617-95-9

Cat. No.: B076007

Get Quote

Welcome to the technical support center for p-methoxyphenyl butyrate. This guide is designed

for researchers, scientists, and drug development professionals to address a critical challenge

encountered during its use: spontaneous hydrolysis. Uncontrolled hydrolysis can compromise

experimental results by altering the concentration of the active compound and producing

confounding byproducts, p-methoxyphenol and butyric acid. This document provides in-depth,

field-proven insights and actionable protocols to ensure the stability and integrity of your p-

methoxyphenyl butyrate throughout its lifecycle in your lab.

Frequently Asked Questions (FAQs)
This section directly addresses the most common issues and questions regarding the stability

of p-methoxyphenyl butyrate.

Q1: What is p-methoxyphenyl butyrate hydrolysis and why does it happen?

A1: Hydrolysis is a chemical reaction in which a water molecule breaks down another

compound.[1] In the case of p-methoxyphenyl butyrate, the ester bond is cleaved, yielding p-

methoxyphenol and butyric acid. This reaction, depicted below, is the reverse of the
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esterification process used to create the ester.[2] While this can occur slowly with just water,

the process is significantly accelerated by the presence of acid or base catalysts.[3][4]

Spontaneous hydrolysis refers to this degradation under typical experimental or storage

conditions, often due to trace amounts of acidic or basic impurities or exposure to non-neutral

aqueous environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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